Cas no 2229527-64-2 (3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol)

3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol is a structurally distinct azetidine derivative featuring a pyrazole moiety, offering potential utility in medicinal chemistry and pharmaceutical research. The presence of both azetidine and pyrazole rings enhances its versatility as a building block for drug discovery, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. The hydroxyl and methyl substituents contribute to its solubility and reactivity, facilitating further functionalization. Its unique scaffold may provide advantages in optimizing pharmacokinetic properties, such as metabolic stability and target selectivity. This compound is of interest for applications in lead optimization and fragment-based drug design.
3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol structure
2229527-64-2 structure
Product Name:3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol
CAS No:2229527-64-2
MF:C9H15N3O
MW:181.234901666641
CID:6574917
PubChem ID:165782249
Update Time:2025-08-02

3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol
    • EN300-1727341
    • 3-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]azetidin-3-ol
    • 2229527-64-2
    • Inchi: 1S/C9H15N3O/c1-7-4-12(2)11-8(7)3-9(13)5-10-6-9/h4,10,13H,3,5-6H2,1-2H3
    • InChI Key: DCUQFQWCSSYUSO-UHFFFAOYSA-N
    • SMILES: OC1(CC2C(C)=CN(C)N=2)CNC1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 50.1Ų

3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol Pricemore >>

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Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol

Comprehensive Overview of 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol (CAS No. 2229527-64-2)

3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol (CAS No. 2229527-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and an azetidine moiety, making it a promising candidate for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, particularly in drug discovery and crop protection.

The molecular formula of 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol is C9H15N3O, with a molecular weight of 181.24 g/mol. Its structure includes a 1,4-dimethyl-1H-pyrazole group linked to a methylazetidin-3-ol fragment, which contributes to its distinctive chemical behavior. The presence of both nitrogen and oxygen atoms in its framework enhances its reactivity and interaction with biological targets, making it a valuable intermediate in synthetic chemistry.

One of the key areas of interest for 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol is its potential role in medicinal chemistry. The compound's structural features align with current trends in small-molecule drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Recent studies have explored its derivatives as potential inhibitors of specific biological pathways, highlighting its versatility in drug design.

In addition to pharmaceutical applications, 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol has shown promise in agrochemical research. Its unique scaffold can be modified to develop novel pesticides or herbicides with improved efficacy and environmental safety. This aligns with the growing demand for sustainable agricultural solutions, a topic frequently searched by professionals in the field.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to achieve higher yields and purity, addressing common challenges in scaling up production. The compound's stability under various conditions is also a critical factor for its commercial viability.

Market trends indicate a rising demand for innovative chemical intermediates like 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol, driven by advancements in drug discovery and agrochemical development. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its availability in different purity grades further enhances its applicability across diverse projects.

Safety and handling of 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol are essential considerations for laboratory and industrial use. While it is not classified as a hazardous material, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance and documentation are also critical for its distribution and use in various regions.

Future research on 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol is expected to explore its broader applications, including its potential in material science and catalysis. The compound's modular structure allows for further functionalization, opening doors to new discoveries in interdisciplinary fields. Collaborative efforts between academia and industry will likely drive innovation in this area.

In summary, 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol (CAS No. 2229527-64-2) represents a versatile and valuable compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique properties and adaptability make it a focal point for ongoing research and development, aligning with current scientific and industrial priorities.

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